Cas no 130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-)
130375-93-8 structure
Product Name:1,4-Butanediol, 2-ethyl-, (2S)-
CAS No:130375-93-8
MF:C6H14O2
MW:118.174162387848
CID:1225903
Update Time:2024-08-05
1,4-Butanediol, 2-ethyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 2-ethyl-, (2S)-
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- Inchi: 1S/C6H14O2/c1-2-6(5-8)3-4-7/h6-8H,2-5H2,1H3/t6-/m0/s1
- InChI Key: CYVMBANVYOZFIG-LURJTMIESA-N
- SMILES: C(O)[C@@H](CC)CCO
Computed Properties
- Exact Mass: 118.09942
Experimental Properties
- Density: 0.961±0.06 g/cm3(Predicted)
- Boiling Point: 225.1±8.0 °C(Predicted)
- PSA: 40.46
- pka: 14.91±0.10(Predicted)
1,4-Butanediol, 2-ethyl-, (2S)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-) Related Products
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